Cas no 2171186-15-3 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• CAS No: 2171186-15-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6362018
• PubChem ID: 165559806
• Update Time: 2025-11-07

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• 2171186-15-3
• EN300-1503311
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C25H28N2O5/c28-23(27-15-6-5-12-22(27)24(29)30)13-7-14-26-25(31)32-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21-22H,5-7,12-16H2,(H,26,31)(H,29,30)/t22-/m0/s1
• InChI Key： PDVKSKPRUFDIKH-QFIPXVFZSA-N
• SMILES： O(C(NCCCC(N1CCCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS No. 2171186-15-3)

In the realm of peptide synthesis and pharmaceutical research, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS No. 2171186-15-3) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound’s unique structure, featuring a piperidine-2-carboxylic acid backbone and an Fmoc-protected amino group, makes it a versatile building block for designing novel peptides and small-molecule therapeutics.

One of the key reasons for the growing popularity of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid is its role in addressing challenges related to peptide stability and bioavailability. Researchers are increasingly focusing on modifying peptide structures to enhance their therapeutic potential, and this compound provides a robust platform for such modifications. Its Fmoc group ensures selective deprotection during synthesis, a feature highly valued in automated peptide synthesizers, which are now a staple in modern laboratories.

The compound’s relevance is further underscored by its alignment with current trends in personalized medicine and targeted drug delivery. With the rise of AI-driven drug design and computational modeling, scientists are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) studies to predict the behavior of derivatives of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid. These advancements are paving the way for more efficient drug development cycles, reducing both time and costs.

Another area where this compound shines is in the synthesis of peptide-based vaccines and bioconjugates. As the demand for next-generation vaccines grows, particularly in the wake of global health crises, researchers are exploring innovative ways to engineer peptides that can elicit strong immune responses. The Fmoc-protected nature of this compound ensures high purity and yield, critical factors in large-scale vaccine production.

From a commercial perspective, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid is gaining attention in the pharmaceutical intermediates market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, biotech firms, and contract research organizations (CROs). Its CAS No. 2171186-15-3 serves as a unique identifier, ensuring precise sourcing and quality control, which are paramount in regulatory-compliant research.

Environmental and sustainability considerations are also driving innovation in the use of this compound. With the pharmaceutical industry under pressure to adopt green chemistry principles, researchers are exploring solvent-free or low-waste synthesis methods for Fmoc-protected amino acids. The compatibility of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid with such methods positions it as a sustainable choice for future peptide synthesis workflows.

In summary, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS No. 2171186-15-3) represents a critical tool in modern peptide chemistry. Its applications span drug discovery, vaccine development, and bioconjugation, aligning with cutting-edge scientific and industrial trends. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of therapeutic innovation.